Cas no 22426-84-2 (S-Isopropyl S-methyl dithiocarbonate)

• Product Name: S-Isopropyl S-methyl dithiocarbonate
• CAS No: 22426-84-2
• MF: C₅H₁₀OS₂
• MW: 150.262299060822
• CID: 2936553
• Update Time: 2023-08-10

S-Isopropyl S-methyl dithiocarbonate Chemical and Physical Properties

Names and Identifiers

• S-Isopropyl S-methyl dithiocarbonate
• Dithiocarbonic acid S-methyl S-isopropyl ester

• Inchi： 1S/C5H10OS2/c1-4(2)8-5(6)7-3/h4H,1-3H3
• InChI Key： IQFXGMWBJNLLFL-UHFFFAOYSA-N
• SMILES： S(C(=O)SC)C(C)C

Computed Properties

• Exact Mass: 150.01730729 g/mol
• Monoisotopic Mass: 150.01730729 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 150.3
• XLogP3: 2.4
• Topological Polar Surface Area: 67.7